ethyl 2-((5-((2-oxobenzo[d]thiazol-3(2H)-yl)methyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)acetate

• IUPAC Name: ethyl 2-[[5-[(2-oxo-1,3-benzothiazol-3-yl)methyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetate
• InChI: InChI=1S/C20H18N4O3S2/c1-2-27-18(25)13-28-19-22-21-17(24(19)14-8-4-3-5-9-14)12-23-15-10-6-7-11-16(15)29-20(23)26/h3-11H,2,12-13H2,1H3
• InChI Key: IUOYFWFKPIZIKL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CSC1=NN=C(N1C2=CC=CC=C2)CN3C4=CC=CC=C4SC3=O
• Molecular Formula: C20H18N4O3S2
• Molecular Weight: 426.5 g/mol

Description

Thiazoles are a class of organic compounds that contain a five-membered aromatic ring of four carbon atoms and a nitrogen atom. The thiazole ring is a component of larger compounds, including some pharmaceutical drugs like ziprasidone and perospirone.

Synthesis Analysis

Thiazoles can be synthesized by the reaction of α-haloketones and thioamides. Another method for synthesizing thiazoles involves the cyclization of β-thioamino ketones.

Molecular Structure Analysis

The thiazole ring is unsaturated and contains an S-N bond. This ring structure is incorporated into larger compounds with biological activity.

Chemical Reactions Analysis

Thiazoles can undergo a variety of chemical reactions, including electrophilic and nucleophilic substitutions, due to the presence of electron-rich nitrogen and sulfur atoms in the ring.

Physical And Chemical Properties Analysis

Thiazoles are typically colorless, aromatic liquids that are soluble in organic solvents. They have a characteristic smell and are stable under normal conditions.

Mechanism of Action

The mechanism of action of thiazole-containing compounds can vary widely depending on the specific compound and its biological target. For example, some thiazole-containing drugs work by interacting with specific proteins or enzymes in the body.

Safety and Hazards

Like all chemicals, thiazoles should be handled with care. They should be stored in a cool, dry place away from heat and open flame. Always use appropriate personal protective equipment when handling these chemicals.

Future Directions

The study of thiazole and its derivatives is an active area of research, particularly in the development of new pharmaceuticals. Future research will likely continue to explore the synthesis, properties, and potential applications of these and related compounds.